Cas no 2229604-29-7 (2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229604-29-7
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 5880043
• PubChem ID: 165853339
• Update Time: 2025-10-28

2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine
• EN300-2006471
• 2229604-29-7

• Inchi： 1S/C8H7ClF2N2O2/c9-5-1-2-6(8(10,11)4-12)7(3-5)13(14)15/h1-3H,4,12H2
• InChI Key： UDNGUNPPIFWNJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C(CN)(F)F

Computed Properties

• Exact Mass: 236.0164115g/mol
• Monoisotopic Mass: 236.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine

Comprehensive Guide to 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine (CAS No. 2229604-29-7): Properties, Applications, and Market Insights

2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine (CAS 2229604-29-7) is a specialized fluorinated aromatic amine compound gaining attention in pharmaceutical and agrochemical research. This structurally unique molecule combines a nitrophenyl backbone with difluoroethylamine functionality, making it valuable for designing bioactive compounds. Researchers are increasingly interested in nitrophenyl derivatives like this due to their potential in drug discovery and material science applications.

The molecular structure of 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine features several pharmacologically relevant groups: the chloro-substituted aromatic ring enhances lipophilicity, while the nitro group serves as both an electron-withdrawing moiety and potential hydrogen bond acceptor. The gem-difluoro motif adjacent to the amine group is particularly noteworthy, as such fluorinated building blocks are becoming crucial in modern medicinal chemistry for improving metabolic stability and membrane permeability.

Current research trends highlight the growing importance of fluorinated pharmaceutical intermediates like CAS 2229604-29-7. The incorporation of fluorine atoms into drug candidates has become a major strategy in addressing challenges in bioavailability and target selectivity. This aligns with frequent search queries about "fluorine in drug design" and "nitrophenyl compounds applications," reflecting the compound's relevance to contemporary chemical research.

From a synthetic chemistry perspective, 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine serves as a versatile intermediate. Its primary amine functionality allows for various derivatization reactions, including amide formation, reductive amination, or conversion to heterocycles. The presence of both electron-withdrawing groups (nitro and chloro) and the electron-donating amine creates interesting electronic properties that can be exploited in material science applications.

Market analysis shows increasing demand for specialized fluorinated chemical building blocks, with CAS 2229604-29-7 being part of this growing niche. Pharmaceutical companies are particularly interested in such compounds for developing new generations of small molecule therapeutics. The compound's potential extends to agrochemical applications, where nitrophenyl derivatives have historically shown activity as pest control agents.

Quality control aspects of 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine are crucial for research applications. Analytical methods typically involve HPLC for purity assessment, mass spectrometry for structural confirmation, and NMR spectroscopy for detailed characterization. These quality parameters address common search queries about "how to analyze fluorinated compounds" and "characterization of aromatic amines."

Environmental and safety considerations for CAS 2229604-29-7 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper precautions should be taken when working with nitroaromatic compounds, including the use of appropriate personal protective equipment. This information responds to frequent searches about "safe handling of fluorinated amines" in research settings.

The synthesis of 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine typically involves multi-step organic transformations, starting from commercially available 4-chloro-2-nitrobenzaldehyde. Key steps often include the introduction of the difluoroethyl moiety followed by conversion to the primary amine. Process optimization for such fluorinated intermediates is an active area of research, as evidenced by patent literature and scientific publications.

Future prospects for CAS 2229604-29-7 appear promising, given the expanding applications of fluorine-containing compounds in life sciences. The compound's structural features make it particularly interesting for development of PET imaging agents (despite not being radioactive itself) and other diagnostic tools. This addresses growing interest in "fluorine in medical imaging" among researchers.

For researchers sourcing 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine, it's important to verify suppliers' certificates of analysis and ensure proper storage conditions. The compound should typically be kept in cool, dry environments protected from light to maintain stability. These practical considerations respond to common queries about "storage of fluorinated amines" and "handling nitrophenyl compounds."

In conclusion, 2-(4-chloro-2-nitrophenyl)-2,2-difluoroethan-1-amine (CAS 2229604-29-7) represents an important class of fluorinated aromatic amines with diverse potential applications. Its unique combination of structural features makes it valuable for pharmaceutical research, material science, and specialty chemical development. As interest in fluorine chemistry continues to grow, compounds like this will likely see expanded utilization in cutting-edge research projects across multiple disciplines.